Cas no 2137879-73-1 ([4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride)

• Product Name: [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride
• CAS No: 2137879-73-1
• MF: C₁₁H₁₂ClFO₃S
• MW: 278.727584838867
• CID: 5298981
• Update Time: 2025-05-21

[4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)oxolan-2-yl]methanesulfonyl chloride
• [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride

• Inchi： 1S/C11H12ClFO3S/c12-17(14,15)7-11-5-9(6-16-11)8-1-3-10(13)4-2-8/h1-4,9,11H,5-7H2
• InChI Key： DEUYMJNOOJCHQI-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(C2C=CC(=CC=2)F)CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8

Additional information on [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride

Professional Introduction to [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride (CAS No. 2137879-73-1)

[4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137879-73-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a fluoro-substituted phenyl ring and a methanesulfonyl chloride functional group, make it a valuable tool for researchers exploring novel therapeutic agents.

The fluoro-substituted phenyl ring in [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. These attributes have made fluorinated compounds increasingly popular in modern drug design. The methanesulfonyl chloride moiety, on the other hand, serves as a versatile leaving group in organic synthesis, facilitating the introduction of sulfonyl derivatives into larger molecular frameworks.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The oxolan ring present in this compound contributes to its structural complexity and potential biological activity. Oxolane derivatives have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements makes [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride a promising candidate for further investigation.

In the context of current research, [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride has been utilized in the synthesis of novel sulfonamide-based drugs. Sulfonamides are a class of compounds with broad therapeutic applications, including antibacterial, antifungal, and anticancer treatments. The methanesulfonyl chloride group allows for easy conversion into sulfonamides through nucleophilic substitution reactions, providing a straightforward synthetic route to explore new drug candidates.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By incorporating the fluoro-substituted phenyl and oxolan moieties into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. Preliminary studies have shown that derivatives of [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride exhibit promising inhibitory activity against certain kinases, making them attractive leads for further optimization.

The synthetic utility of [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride extends beyond kinase inhibitors. Its structural framework can be modified to develop compounds with different biological activities. For instance, by replacing the fluoro-substituted phenyl ring with other aromatic or heterocyclic systems, researchers can explore novel interactions with biological targets. This flexibility makes it a valuable building block for combinatorial chemistry libraries and high-throughput screening campaigns.

The chemical properties of [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride also make it suitable for use in polymer chemistry and material science. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization strategies, enabling the creation of advanced materials with tailored properties. These materials could find applications in areas such as drug delivery systems, smart coatings, and conductive polymers.

From an industrial perspective, the production and application of [4-(4-Fluorophenyl)oxolan-2-yl]methanesulfonyl chloride require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability. Continuous improvements in catalytic processes and green chemistry principles further contribute to sustainable production practices.

In conclusion, [4-(4-Fluorophenyl)oxlananmethylsulfonyl chloride (CAS No. 2137879 73 1)] represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic and industrial settings.